N'-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide

• IUPAC Name: N-[(E)-(6-chloro-1,3-benzodioxol-5-yl)methylideneamino]-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C19H14ClN3O3/c20-16-10-18-17(25-12-26-18)9-14(16)11-21-22-19(24)13-3-5-15(6-4-13)23-7-1-2-8-23/h1-11H,12H2,(H,22,24)/b21-11+
• InChI Key: SJCFCRIJUFAWSX-SRZZPIQSSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=NNC(=O)C3=CC=C(C=C3)N4C=CC=C4)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C(=C2)/C=N/NC(=O)C3=CC=C(C=C3)N4C=CC=C4)Cl
• Molecular Formula: C19H14ClN3O3
• Molecular Weight: 367.8 g/mol

Description

N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

Further investigation is needed to understand the mechanism of action of this compound.
2. Toxicity: The toxicity of this compound needs to be further investigated to determine its safety for use in humans.
3. Therapeutic Applications: The potential therapeutic applications of this compound need to be explored further.
4.

Advantages and Limitations for Lab Experiments

N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide has several advantages and limitations for lab experiments. Some of the advantages are:
1. Unique Chemical Structure: The unique chemical structure of this compound makes it a promising candidate for various research applications.
2. Biochemical and Physiological Effects: This compound exhibits a range of biochemical and physiological effects, making it a versatile tool for research.
3. Potential Therapeutic Applications: N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide has the potential to be used in the treatment of various diseases.
Some of the limitations of this compound are:
1. Limited Availability: This compound is not widely available and can be difficult to obtain.
2. Toxicity: The toxicity of this compound is not well understood and requires further investigation.
3. Cost: The cost of synthesizing this compound can be high, making it less accessible for some researchers.

Future Directions

There are several future directions for research on N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide. Some of the future directions are:
1.

Synthesis Methods

The synthesis method of this compound can be optimized to improve yield and reduce cost.
5. Drug Delivery: The development of drug delivery systems for this compound can improve its efficacy and reduce toxicity.
Conclusion:
N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide is a promising compound for scientific research. This compound exhibits a range of biochemical and physiological effects and has the potential to be used in the treatment of various diseases. Further research is needed to fully understand the mechanism of action and toxicity of this compound. The development of drug delivery systems and optimization of the synthesis method can improve its efficacy and reduce toxicity.

Scientific Research Applications

N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications. Some of the scientific research applications of this compound are:
1. Cancer Research: N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide has been found to exhibit anti-cancer properties. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis.
2. Neurological Disorders: This compound has been found to exhibit neuroprotective properties and has the potential to be used in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
3. Anti-inflammatory: N-[(6-chloro-1,3-benzodioxol-5-yl)methylene]-4-(1H-pyrrol-1-yl)benzohydrazide has been found to exhibit anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.